Cas no 155222-53-0 (Cycloheptanone,3-ethynyl-)

• Product name: Cycloheptanone,3-ethynyl-
• CAS No: 155222-53-0
• MF: C₉H₁₂O
• MW: 136.190982818604
• CID: 106899
• PubChem ID: 45079251

Cycloheptanone,3-ethynyl- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanone,3-ethynyl-
• Cycloheptanone, 3-ethynyl- (9CI)
• 155222-53-0
• DTXSID201313517
• 3-Ethynylcycloheptanone

• Inchi： InChI=1S/C9H12O/c1-2-8-5-3-4-6-9(10)7-8/h1,8H,3-7H2
• InChI Key： LXMDZJYIYVSWTH-UHFFFAOYSA-N
• SMILES： C#CC1CCCCC(=O)C1

Computed Properties

• Exact Mass: 136.08886
• Monoisotopic Mass: 136.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07